N-(2-ethylphenyl)-2-((6-(2-methoxyphenyl)-7-oxo-3-phenethyl-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-[[6-(2-methoxyphenyl)-7-oxo-3-(2-phenylethyl)-2-sulfanylidene-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C30H28N4O3S3/c1-3-21-13-7-8-14-22(21)31-25(35)19-39-29-32-27-26(28(36)34(29)23-15-9-10-16-24(23)37-2)40-30(38)33(27)18-17-20-11-5-4-6-12-20/h4-16H,3,17-19H2,1-2H3,(H,31,35)
• InChI Key: MQRGVBATKUZAOL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC=C4OC)SC(=S)N3CCC5=CC=CC=C5
• Molecular Formula: C30H28N4O3S3
• Molecular Weight: 588.8 g/mol

Description

N-(2-ethylphenyl)-2-((6-(2-methoxyphenyl)-7-oxo-3-phenethyl-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C30H28N4O3S3 and its molecular weight is 588.76. The purity is usually 95%.
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Scientific Research Applications

Antiparkinsonian Activity

• A study by Azam et al. (2009) synthesized derivatives of 3-phenyl/ethyl-2-thioxo-2,3-dihydrothiazolo[4,5-d]pyrimidine, showing significant antiparkinsonian activity in haloperidol-induced catalepsy in mice. These derivatives, including compounds structurally similar to the mentioned compound, also exhibited neuroprotective properties.

Antitumor Activity

• Gomha et al. (2017) synthesized a novel compound related to thiazolo[4,5-d]pyrimidine and found it to have high antitumor potency against human lung and hepatocellular carcinoma cell lines.
• In a study by Hafez and El-Gazzar (2017), novel thieno[3,2-d]pyrimidine derivatives were synthesized and displayed potent anticancer activity against various human cancer cell lines.
• Wang et al. (2015) modified a similar compound, showing remarkable anticancer effects and reduced toxicity, indicating its potential as an effective anticancer agent.
• Edrees et al. (2017) also synthesized compounds related to thiazolo[4,5-d]pyrimidine with potent antitumor activity against liver and breast cancer cell lines.

Antimicrobial Activity

• Youssef et al. (2011) synthesized a compound structurally similar to the mentioned compound and found it to have excellent biocidal properties against various bacteria and fungi.

Myeloperoxidase Inhibitor for Cardiovascular Diseases

• Ruggeri et al. (2015) developed N1-substituted-6-arylthiouracils, structurally related to the compound , as potent and selective inhibitors of myeloperoxidase, suggesting their potential therapeutic role in autoimmune and inflammatory disorders.